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Compound Name: 4-Methylmorpholine

Cat. No.: B044366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylmorpholine (NMM), a heterocyclic tertiary amine, is a versatile and widely utilized

compound in both industrial and pharmaceutical chemistry.[1][2] Its unique combination of

properties makes it an effective solvent, a crucial base catalyst, and a valuable intermediate in

the synthesis of a wide array of chemical entities, including active pharmaceutical ingredients

(APIs).[1] This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Methylmorpholine, detailed experimental methodologies for their

determination, and visualizations of its role in key chemical transformations.

Physicochemical Properties
The fundamental physical and chemical characteristics of 4-Methylmorpholine are

summarized in the table below. These properties are essential for its handling, application in

chemical reactions, and for the development of processes in which it is a component.
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Property Value Reference(s)

Molecular Formula C₅H₁₁NO [1]

Molecular Weight 101.15 g/mol [3][4]

Appearance
Colorless to light yellow liquid

with an ammonia-like odor
[2][3]

Density 0.92 g/mL at 25 °C [1][4]

Melting Point -66 °C [2][4]

Boiling Point 115-116 °C at 750 mm Hg [1][2]

Flash Point 23.9 °C (75 °F) [1][2]

Solubility in Water >500 g/L at 20 °C [2]

Solubility in Organic Solvents
Soluble in ethanol, ether,

chloroform, and ethyl acetate.
[5]

Vapor Pressure 18 mm Hg at 20 °C [2]

pKa of Conjugate Acid 7.38 at 25 °C [2]

Refractive Index (n20/D) 1.435 [1][2]

LogP (Octanol/Water) -0.32 [6]

Experimental Protocols
Accurate determination of physicochemical properties is paramount for the successful

application of any chemical compound. Below are detailed, generalized methodologies for

measuring some of the key properties of 4-Methylmorpholine.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is a fundamental physical property that is indicative of a liquid's volatility.[7]

Apparatus:

Thiele tube
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Thermometer (calibrated)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or oil bath)

Liquid for heating bath (e.g., mineral oil)

Procedure:

A small amount of 4-Methylmorpholine is placed into the small test tube.

The capillary tube is placed in the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing the heating liquid.

The Thiele tube is gently heated, causing a steady stream of bubbles to emerge from the

capillary tube.

The heat source is removed, and the temperature at which the liquid begins to enter the

capillary tube is recorded as the boiling point.[8]

Determination of Density (Pycnometer Method)
Density is a measure of mass per unit volume and is an important parameter for quality control

and formulation.[9]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance
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Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with 4-Methylmorpholine, ensuring no air bubbles are present,

and placed in the constant temperature water bath until it reaches thermal equilibrium.

The volume is adjusted to the calibration mark, and the outside of the pycnometer is

carefully dried.

The filled pycnometer is weighed.

The weight of the 4-Methylmorpholine is determined by subtracting the weight of the

empty pycnometer.

The density is calculated by dividing the mass of the 4-Methylmorpholine by the known

volume of the pycnometer.

Determination of pKa (Potentiometric Titration)
The pKa provides a measure of the basicity of 4-Methylmorpholine.

Apparatus:

pH meter with a calibrated electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Procedure:
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A known volume and concentration of 4-Methylmorpholine is dissolved in deionized

water in a beaker.

The pH electrode is immersed in the solution, and the initial pH is recorded.

The standardized strong acid is added in small, known increments from the burette.

After each addition, the solution is stirred to ensure homogeneity, and the pH is recorded

once it stabilizes.

The titration is continued past the equivalence point.

A titration curve is generated by plotting the pH versus the volume of acid added.

The pKa is determined from the pH at the half-equivalence point.

Key Chemical Transformations and Experimental
Workflows
4-Methylmorpholine plays a significant role as a reagent and catalyst in various chemical

syntheses. The following diagrams illustrate two important applications.

Synthesis of 4-Methylmorpholine N-oxide (NMMO)
4-Methylmorpholine is the precursor to 4-Methylmorpholine N-oxide (NMMO), a widely used

co-oxidant in organic synthesis.[1][3]
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Reaction Setup

Reaction

Workup & Purification

4-Methylmorpholine
(in Water)

Reaction Flask
(e.g., 3-necked flask)

30% Hydrogen Peroxide

Dropwise Addition of H2O2
(at 75 °C)

reagent

Stirring
(20 hours at 75 °C)

Cool to 50 °C

Add Methanol,
Charcoal, Celite

Filter

Concentrate
(Rotary Evaporator)

Crystallize
from Acetone

Filter and Dry

NMMO Monohydrate
(Product)

 

Phenyl Isocyanate (PhNCO)
+ Butan-1-ol (BuOH)

+ 4-Methylmorpholine (NMM)

Bimolecular Complex
(BuOH-NMM)

Step 1

Trimolecular Complex
(PhNCO-BuOH-NMM)

Step 2

Transition State 1
(Proton Transfer)

Step 3

Zwitterionic Intermediate

Step 4

Transition State 2
(Proton Transfer to Product)

Step 5

Product Complex

Step 6

Urethane Product
+ NMM (regenerated)

Step 7

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Morpholine, 4-methyl- [webbook.nist.gov]

2. Morpholine, 4-methyl- [webbook.nist.gov]

3. Tetrachloroethylene - Wikipedia [en.wikipedia.org]

4. mediatum.ub.tum.de [mediatum.ub.tum.de]

5. Effect of morpholine, and 4-methylmorpholine on urethane formation: a computational
study - PMC [pmc.ncbi.nlm.nih.gov]

6. 4-Methylmorpholine | C5H11NO | CID 7972 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

8. Physical Chemistry Journals | ACS Publications [connect.acspubs.org]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 4-Methylmorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044366#4-methylmorpholine-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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